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Compound of Interest

Compound Name: Myristoyl Hexapeptide-16

Cat. No.: B10819050 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to Myristoyl Hexapeptide-16
Myristoyl Hexapeptide-16 is a synthetic lipopeptide composed of six amino acids (Leucine-

Lysine-Lysine-Threonine-Glutamic Acid-Threonine) acylated with myristic acid. The lipid

component enhances its bioavailability and skin penetration.[1] Primarily known for its

application in cosmetic formulations to promote the growth of eyelashes and hair, its

mechanism of action is centered on the stimulation of keratin gene expression.[1][2] Emerging

evidence suggests its role in activating key signaling pathways that govern hair follicle

development and cell proliferation, making it a molecule of interest for research in dermatology,

trichology, and regenerative medicine.[3]

Biological Activity:

Stimulation of Keratin Production: Myristoyl Hexapeptide-16 upregulates the expression of

keratin genes, which are fundamental for the structural integrity of hair and skin.[1][2][4]

Activation of Signaling Pathways: It is reported to reactivate hair growth signaling pathways,

specifically the MAPK and β-catenin pathways.[3] These pathways are crucial for the

proliferation and differentiation of cells in the hair follicle, such as keratinocytes and dermal

papilla cells.
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Promotion of Hair Growth: By stimulating keratinocyte proliferation and extending the anagen

(growth) phase of the hair cycle, it contributes to longer and thicker hair.[3]

Handling and Reconstitution of Lyophilized
Myristoyl Hexapeptide-16
Proper handling and reconstitution of lyophilized peptides are critical to ensure their stability

and biological activity.

2.1. Storage of Lyophilized Peptide

Long-term Storage: Upon receipt, store the lyophilized Myristoyl Hexapeptide-16 in a tightly

sealed container at -20°C or -80°C, protected from light.[5][6][7]

Short-term Storage: For short-term use, storage at 4°C is acceptable.[8]

Handling: Before opening, allow the vial to equilibrate to room temperature in a desiccator to

prevent condensation and moisture absorption, as peptides can be hygroscopic.[5][7][8]

2.2. Reconstitution Protocol The choice of solvent depends on the experimental application.

Due to the lipophilic myristoyl group, Myristoyl Hexapeptide-16 may require a small amount of

organic solvent for complete dissolution before dilution in aqueous buffers.

Recommended Solvents:

For cell culture experiments: Use sterile, high-purity water, phosphate-buffered saline

(PBS), or a small amount of dimethyl sulfoxide (DMSO) followed by dilution with sterile

culture medium. The final DMSO concentration should be kept low (typically <0.5%) to

avoid cytotoxicity.

For other in vitro assays: Sterile water, PBS, or other suitable sterile buffers are

recommended.[9]

Reconstitution Steps:

Briefly centrifuge the vial to ensure the lyophilized powder is at the bottom.[10][11]
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Add the desired volume of the appropriate sterile solvent to achieve a stock concentration

(e.g., 1-10 mg/mL).

Gently swirl or vortex the vial to dissolve the peptide completely.[10] Avoid vigorous

shaking to prevent aggregation.[12][13]

Visually inspect the solution to ensure it is clear and free of particulates.[12] If solubility is

an issue, gentle warming (not exceeding 40°C) or sonication can be attempted.[9]

2.3. Storage of Reconstituted Peptide

Short-term: Store aliquots of the reconstituted peptide solution at 4°C for up to a week.

Long-term: For longer storage, it is recommended to aliquot the stock solution into single-use

volumes and store at -20°C or -80°C.[5][8] Avoid repeated freeze-thaw cycles.[6]

Quantitative Data
Published quantitative data from peer-reviewed research on the direct effects of Myristoyl
Hexapeptide-16 is limited. The following table summarizes available data from cosmetic

studies.

Parameter
Measured

Cell/Tissue
Model

Treatment
Concentrati
on

Duration of
Treatment

Result Source

Eyelash

Thickness &

Length

Human

Subjects

0.01%

solution
2 weeks

Approximatel

y 20%

increase in

thickness and

length.

[14]

Eyelash

Length &

Luster

Human

Subjects

Polygrowth

factor serum
30 days

Statistically

significant

(p<0.0001)

improvement

in length and

luster.

[15]
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Experimental Protocols
The following are example protocols that can be adapted for research using Myristoyl
Hexapeptide-16. Researchers should optimize concentrations and incubation times for their

specific experimental systems.

4.1. Keratinocyte Proliferation Assay (MTT Assay)

This protocol assesses the effect of Myristoyl Hexapeptide-16 on the proliferation of human

keratinocytes.

Materials:

Human keratinocytes (e.g., HaCaT cell line)

Keratinocyte growth medium

Lyophilized Myristoyl Hexapeptide-16

Sterile DMSO and PBS

96-well plates

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

Solubilization buffer (e.g., DMSO or acidified isopropanol)

Procedure:

Seed keratinocytes in a 96-well plate at a density of 5,000-10,000 cells/well and allow

them to adhere overnight.

Prepare serial dilutions of Myristoyl Hexapeptide-16 in the culture medium. A suggested

starting range is 0.1 µM to 100 µM.

Replace the medium with the peptide-containing medium and incubate for 24-72 hours.

Add MTT solution to each well and incubate for 2-4 hours at 37°C.
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Add solubilization buffer to dissolve the formazan crystals.

Measure the absorbance at 570 nm using a microplate reader.

Calculate cell viability as a percentage of the untreated control.

4.2. Gene Expression Analysis of Keratins (RT-qPCR)

This protocol measures the change in keratin gene expression in response to Myristoyl
Hexapeptide-16 treatment.

Materials:

Human keratinocytes or human follicle dermal papilla cells (HFDPCs)

6-well plates

Myristoyl Hexapeptide-16

RNA extraction kit

cDNA synthesis kit

qPCR primers for target keratin genes (e.g., KRT1, KRT6, KRT10, KRT14) and a

housekeeping gene (e.g., GAPDH, ACTB).

qPCR master mix

Procedure:

Culture cells in 6-well plates until they reach 70-80% confluency.

Treat cells with various concentrations of Myristoyl Hexapeptide-16 (e.g., 1 µM, 10 µM,

50 µM) for 24-48 hours.

Isolate total RNA using a commercial kit according to the manufacturer's instructions.

Synthesize cDNA from the extracted RNA.
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Perform qPCR using the specific primers for your target and housekeeping genes.

Analyze the data using the ΔΔCt method to determine the fold change in gene expression

relative to the untreated control.

4.3. Western Blot Analysis of MAPK and β-catenin Signaling

This protocol assesses the activation of the MAPK and β-catenin signaling pathways.

Materials:

HFDPCs or keratinocytes

Myristoyl Hexapeptide-16

Cell lysis buffer with protease and phosphatase inhibitors

Primary antibodies (e.g., anti-phospho-ERK, anti-total-ERK, anti-active-β-catenin, anti-

total-β-catenin, anti-GAPDH)

HRP-conjugated secondary antibodies

Chemiluminescent substrate

Procedure:

Culture cells to 80-90% confluency and serum-starve overnight if necessary.

Treat cells with Myristoyl Hexapeptide-16 at various concentrations and time points (e.g.,

15 min, 30 min, 1 hour).

Lyse the cells and collect the protein lysates.

Determine protein concentration using a BCA or Bradford assay.

Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

Block the membrane and incubate with primary antibodies overnight at 4°C.
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Wash and incubate with HRP-conjugated secondary antibodies.

Detect the signal using a chemiluminescent substrate and an imaging system.

Quantify band intensity and normalize to a loading control (e.g., GAPDH) and total protein

levels.

Visualizations
5.1. Proposed Signaling Pathway of Myristoyl Hexapeptide-16
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Proposed signaling cascade of Myristoyl Hexapeptide-16.

5.2. Experimental Workflow for Gene Expression Analysis
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Workflow for RT-qPCR analysis of keratin gene expression.

5.3. Logical Relationship for Reconstitution and Storage
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Logic diagram for handling and storing lyophilized peptide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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